Cas no 198896-19-4 (1-(3-phenylpropyl)piperidin-4-amine dihydrochloride)

• Product Name: 1-(3-phenylpropyl)piperidin-4-amine dihydrochloride
• CAS No: 198896-19-4
• MF: C₁₄H₂₄Cl₂N₂
• MW: 291.259761810303
• CID: 2840067
• PubChem ID: 21994019
• Update Time: 2025-05-21

1-(3-phenylpropyl)piperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-phenylpropyl)piperidin-4-amine dihydrochloride
• EN300-39262
• 4-amino-1-(3-phenylpropyl)piperidine dihydrochloride
• Z425449652
• 1-(3-Phenylpropyl)piperidin-4-amine--hydrogen chloride (1/2)
• 198896-19-4
• YHA89619
• AKOS016902735
• SCHEMBL7983474
• MOSPNIOWIBJMIC-UHFFFAOYSA-N
• 1-(3-phenylpropyl)piperidin-4-amine;dihydrochloride
• CS-0248151
• G59763
• DTXSID50621320
• 1-(3-phenylpropyl)piperidin-4-aminedihydrochloride
• 4-amino-1-(3-phenylpropan-1-yl)piperidine dihydrochloride
• 4-PIPERIDINAMINE, 1-(3-PHENYLPROPYL)-, HYDROCHLORIDE (1:2)

• Inchi： 1S/C14H22N2.2ClH/c15-14-8-11-16(12-9-14)10-4-7-13-5-2-1-3-6-13;;/h1-3,5-6,14H,4,7-12,15H2;2*1H
• InChI Key： MOSPNIOWIBJMIC-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCCC2C=CC=CC=2)CCC(CC1)N

Computed Properties

• Exact Mass: 290.1316542Da
• Monoisotopic Mass: 290.1316542Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

1-(3-phenylpropyl)piperidin-4-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 1-(3-phenylpropyl)piperidin-4-amine dihydrochloride

Comprehensive Overview of 1-(3-phenylpropyl)piperidin-4-amine dihydrochloride (CAS No. 198896-19-4)

1-(3-phenylpropyl)piperidin-4-amine dihydrochloride (CAS No. 198896-19-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of piperidine derivatives, which are known for their diverse biological activities. The dihydrochloride salt form enhances its stability and solubility, making it a preferred choice for various experimental and industrial applications.

The molecular structure of 1-(3-phenylpropyl)piperidin-4-amine dihydrochloride features a piperidine ring substituted with a 3-phenylpropyl group and an amine functional group. This unique configuration contributes to its potential interactions with biological targets, particularly in the central nervous system. Researchers have explored its utility in studying neurotransmitter receptors and enzyme inhibition, aligning with current trends in neurological disorder research and drug discovery.

In recent years, the demand for piperidine-based compounds like 1-(3-phenylpropyl)piperidin-4-amine dihydrochloride has surged due to their relevance in medicinal chemistry. The compound's potential applications include serving as a building block for synthesizing more complex molecules or as a reference standard in analytical studies. Its CAS number 198896-19-4 is frequently searched in scientific databases, reflecting its importance in academic and industrial settings.

One of the key advantages of 1-(3-phenylpropyl)piperidin-4-amine dihydrochloride is its compatibility with modern high-throughput screening techniques. This aligns with the growing interest in AI-driven drug discovery and computational chemistry, where researchers seek efficient ways to identify novel therapeutic agents. The compound's physicochemical properties, such as its melting point and solubility profile, are well-documented, facilitating its use in structure-activity relationship (SAR) studies.

The synthesis of 1-(3-phenylpropyl)piperidin-4-amine dihydrochloride typically involves multi-step organic reactions, including reductive amination and salt formation. These processes are optimized to ensure high purity and yield, meeting the stringent requirements of pharmaceutical-grade compounds. Quality control measures, such as HPLC analysis and spectroscopic characterization, are routinely employed to verify the compound's identity and purity.

From a commercial perspective, 1-(3-phenylpropyl)piperidin-4-amine dihydrochloride is available through specialized chemical suppliers catering to research institutions and biotech companies. Its pricing and availability are influenced by factors such as market demand and raw material costs. Researchers often inquire about bulk purchasing options and custom synthesis services, highlighting the compound's role in large-scale projects.

In conclusion, 1-(3-phenylpropyl)piperidin-4-amine dihydrochloride (CAS No. 198896-19-4) represents a valuable tool in contemporary chemical and biological research. Its structural features and functional groups make it a versatile candidate for exploring new therapeutic avenues, particularly in the context of neurological diseases and drug development. As scientific advancements continue, this compound is likely to remain a focal point in innovative research and industrial applications.